Cas no 2680823-04-3 (2-Chloro-4-(3,3-dimethylpiperazin-1-yl)-1,3,5-triazine)

• Product Name: 2-Chloro-4-(3,3-dimethylpiperazin-1-yl)-1,3,5-triazine
• CAS No: 2680823-04-3
• MF: C₉H₁₄ClN₅
• MW: 227.693959712982
• CID: 5650302
• PubChem ID: 165915399
• Update Time: 2025-06-27

2-Chloro-4-(3,3-dimethylpiperazin-1-yl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2680823-04-3
• EN300-28275104
• 2-chloro-4-(3,3-dimethylpiperazin-1-yl)-1,3,5-triazine
• 2-Chloro-4-(3,3-dimethylpiperazin-1-yl)-1,3,5-triazine

• Inchi： 1S/C9H14ClN5/c1-9(2)5-15(4-3-13-9)8-12-6-11-7(10)14-8/h6,13H,3-5H2,1-2H3
• InChI Key： QKHATRXYZWBZTO-UHFFFAOYSA-N
• SMILES： ClC1=NC=NC(=N1)N1CCNC(C)(C)C1

Computed Properties

• Exact Mass: 227.0937732g/mol
• Monoisotopic Mass: 227.0937732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.9Ų

Additional information on 2-Chloro-4-(3,3-dimethylpiperazin-1-yl)-1,3,5-triazine

Introduction to 2-Chloro-4-(3,3-dimethylpiperazin-1-yl)-1,3,5-triazine (CAS No. 2680823-04-3)

2-Chloro-4-(3,3-dimethylpiperazin-1-yl)-1,3,5-triazine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2680823-04-3, belongs to the triazine class of molecules, which are well-known for their utility in various synthetic applications and as intermediates in drug development. The presence of a chloro substituent and a 3,3-dimethylpiperazine moiety in its structure imparts unique reactivity and functional properties, making it a valuable scaffold for medicinal chemists.

The triazine core of this molecule is a prominent feature that contributes to its chemical versatility. Triazines are known for their ability to participate in nucleophilic substitution reactions, allowing for further functionalization and the creation of more complex derivatives. This property is particularly useful in the synthesis of biologically active compounds, where precise structural modifications can significantly influence pharmacological outcomes. The chloro substituent at the 2-position enhances the electrophilicity of the triazine ring, facilitating reactions such as nucleophilic aromatic substitution and cross-coupling processes.

The 3,3-dimethylpiperazine group attached to the 4-position of the triazine ring introduces steric hindrance and potential hydrogen bonding capabilities. Piperazine derivatives are widely recognized for their role in pharmaceuticals, often serving as pharmacophores in drugs targeting neurological and cardiovascular diseases. The dimethylation at the 3-position further stabilizes the piperazine ring while maintaining its ability to interact with biological targets. This combination of structural features makes 2-Chloro-4-(3,3-dimethylpiperazin-1-yl)-1,3,5-triazine a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in developing novel compounds based on triazine scaffolds for their potential therapeutic applications. One notable area of research is the use of such compounds as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. The chloro-substituted triazine moiety can be designed to interact with specific residues in kinase active sites, leading to the development of potent inhibitors. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases, making them attractive leads for further optimization.

Another emerging field where 2-Chloro-4-(3,3-dimethylpiperazin-1-yl)-1,3,5-triazine shows promise is in the development of antimicrobial agents. Antibiotic resistance is a major global health challenge, necessitating the discovery of new classes of antibiotics. The unique structural features of this compound allow it to be modified into derivatives with antimicrobial properties. For instance, modifications at the piperazine ring or introduction of additional functional groups can enhance its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways. Recent research has highlighted the potential of triazine derivatives as novel antimicrobial agents, underscoring the importance of compounds like 2-Chloro-4-(3,3-dimethylpiperazin-1-yl)-1,3,5-triazine in addressing this issue.

The synthesis of 2-Chloro-4-(3,3-dimethylpiperazin-1-yl)-1,3,5-triazine involves multi-step organic transformations that highlight its synthetic utility. The chlorination step at the 2-position can be achieved using reagents such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂), which efficiently introduce chlorine atoms into aromatic or heterocyclic systems. Subsequent nucleophilic substitution reactions with 3,3-dimethylpiperazine yield the desired product. This synthetic route underscores the flexibility of triazine chemistry and its adaptability to different functionalization strategies.

The pharmacological evaluation of 2-Chloro-4-(3,3-dimethylpiperazin-1-yl)-1,3,5-triazine has revealed several interesting properties. In vitro studies have demonstrated its interaction with various biological targets, including enzymes and receptors relevant to neurological disorders. For example, some derivatives have shown potential as serotonin receptor modulators or dopaminergic agents. These findings align with the known pharmacological effects of piperazine derivatives and suggest that further optimization could lead to compounds with therapeutic value.

Additionally, computational studies have been employed to explore the binding modes of this compound with biological targets. Molecular docking simulations have provided insights into how different parts of its structure interact with proteins or enzymes at an atomic level. These simulations have helped identify key residues involved in binding and have guided modifications aimed at improving affinity and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The environmental impact and sustainability considerations are also important aspects when evaluating compounds like 2-Chloro-4-(3,dimethyl-piperazin -1 -yl)-1 , 35 -triazine . Efficient synthetic methodologies that minimize waste generation and utilize green chemistry principles are essential for ensuring sustainable production processes . Recent advancements in catalytic systems have enabled more efficient transformations , reducing reliance on hazardous reagents . These developments align with broader efforts within pharmaceutical industry to adopt greener practices . p > < p > Looking ahead , future research on 2-Chloro -4 -(33 dimethyl - piperazin - 11 yl ) -13 ,55 tri az ine is likely to focus on expanding its chemical space through library synthesis and exploring new biological applications . Advances in high-throughput screening technologies will accelerate these efforts by enabling rapid evaluation across diverse target classes . Collaborative initiatives between academia industry will further drive innovation ensuring timely translation from benchside bedside . p >